Ethyl 5-hydroxy-2-methylnaphtho[1,2-b]furan-3-carboxylate

• IUPAC Name: ethyl 5-hydroxy-2-methylbenzo[g][1]benzofuran-3-carboxylate
• InChI: InChI=1S/C16H14O4/c1-3-19-16(18)14-9(2)20-15-11-7-5-4-6-10(11)13(17)8-12(14)15/h4-8,17H,3H2,1-2H3
• InChI Key: NAYMIPUFIQUKOS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C3=CC=CC=C32)O)C
• Molecular Formula: C16H14O4
• Molecular Weight: 270.28 g/mol

Description

Ethyl 5-hydroxy-2-methylnaphtho[1,2-b]furan-3-carboxylate is a chemical compound with the molecular formula C16H14O4. It has an average mass of 270.280 Da and a monoisotopic mass of 270.089203 Da.

Molecular Structure Analysis

The molecular structure of Ethyl 5-hydroxy-2-methylnaphtho[1,2-b]furan-3-carboxylate consists of 16 carbon atoms, 14 hydrogen atoms, and 4 oxygen atoms. The exact 3D structure is not provided in the search results.

Scientific Research Applications

Chemical Reactions and Derivatives

Ethyl 5-hydroxy-2-methylnaphtho[1,2-b]furan-3-carboxylate and its derivatives are involved in various chemical reactions. For instance, 5-Hydroxy-2-methylnaphtho[1,2-b]furan undergoes oxidation and reduction processes. When treated with one-electron oxidants, it generally forms the corresponding ortho-quinone, but with lead tetra-acetate, it yields a gem-diacetate. In contrast, reduction with sodium in ethanol leads to the formation of a 6,9-dihydro-derivative without affecting the furan ring (Cameron & Hildyard, 1967).

Another study highlights synthetic processes involving related compounds. Ethyl 4-hydroxy-2-naphthoate and chloral hydrate, followed by various chemical treatments, lead to the synthesis of 4-methoxynaphtho[2, 3-c] furan-1(3H)-one and 5-methoxynaphtho[1, 2-c] furan-3(1H)-one (Horii et al., 1962).

Biological Activity

The biological activity of derivatives is a significant area of research. Ethyl 3-aminonaphtho[2,1-b]furan-2-carboxylate, a related compound, has been converted into various derivatives with antimicrobial properties. These synthesized compounds have shown potential in screening for antimicrobial activity (Ravindra, Vagdevi, & Vaidya, 2008).

Additionally, methyl-5-(hydroxymethyl)-2-furan carboxylate and its derivatives exhibit cytotoxicity against cancer cell lines and antimicrobial activities against both Gram-positive and Gram-negative bacteria. These studies demonstrate the potential of these compounds in biomedical applications (Phutdhawong, Inpang, Taechowisan, & Phutdhawong, 2019).

Synthesis and Chemical Properties

Research into the synthesis and reactions of these compounds further extends their potential applications. For instance, ethyl 2-methylfuran-3-carboxylate, when treated with various chemicals, undergoes smooth chloroethylation and forms products with potential use in organic chemistry and pharmaceuticals (Pevzner, 2007).